Cas no 2228712-20-5 (tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-chlorophenyl}carbamate
• CAS No: 2228712-20-5
• MF: C₁₆H₂₃ClN₂O₃
• MW: 326.818423509598
• CID: 6281924
• PubChem ID: 165782074
• Update Time: 2025-06-11

tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-chlorophenyl}carbamate
• 2228712-20-5
• EN300-1871600
• tert-butyl N-{3-[1-(aminomethyl)-3-hydroxycyclobutyl]-4-chlorophenyl}carbamate

• Inchi： 1S/C16H23ClN2O3/c1-15(2,3)22-14(21)19-10-4-5-13(17)12(6-10)16(9-18)7-11(20)8-16/h4-6,11,20H,7-9,18H2,1-3H3,(H,19,21)
• InChI Key： KROYSNFVQYTPRA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1(CN)CC(C1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.1397203g/mol
• Monoisotopic Mass: 326.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-chlorophenyl}carbamate

Comprehensive Overview of tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-chlorophenyl}carbamate (CAS No. 2228712-20-5)

The compound tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-chlorophenyl}carbamate (CAS No. 2228712-20-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutyl ring, aminomethyl group, and carbamate functionality, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific biological pathways, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for novel carbamate derivatives has surged, driven by their versatility in medicinal chemistry. The presence of a hydroxycyclobutyl moiety in tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-chlorophenyl}carbamate enhances its binding affinity to certain enzymes and receptors, making it a promising candidate for further study. This aligns with current trends in precision medicine, where tailored molecular structures are designed to interact with specific targets.

The synthesis of CAS No. 2228712-20-5 involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. The tert-butyl group, for instance, serves as a protective moiety for the carbamate nitrogen, ensuring stability during subsequent reactions. Such methodologies are frequently discussed in academic forums and industry conferences, reflecting the growing emphasis on green chemistry and sustainable synthesis routes.

From an analytical perspective, tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-chlorophenyl}carbamate can be characterized using advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These tools are critical for verifying purity and structural integrity, which are paramount in pharmaceutical applications. The compound's chlorophenyl group also lends itself to further derivatization, opening doors for combinatorial chemistry approaches.

In the context of drug delivery systems, the hydroxycyclobutyl and aminomethyl functionalities of this compound offer opportunities for conjugation with polymers or nanoparticles. This is particularly relevant given the rising interest in targeted therapies and nanomedicine. Researchers are exploring how such modifications could improve bioavailability and reduce off-target effects, addressing common challenges in modern therapeutics.

Another area of interest is the compound's potential role in enzyme inhibition. Preliminary studies suggest that tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-chlorophenyl}carbamate may interact with specific proteases or kinases, making it a candidate for investigating new small-molecule inhibitors. This aligns with the broader search for next-generation therapeutics in oncology and autoimmune diseases.

Given its structural complexity, CAS No. 2228712-20-5 is also a subject of computational chemistry studies. Molecular docking and QSAR modeling are being employed to predict its interactions with biological targets, reducing the need for extensive empirical testing. Such in silico approaches are gaining traction as part of the digital transformation in chemical research.

In summary, tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-chlorophenyl}carbamate represents a fascinating intersection of synthetic chemistry and biomedical innovation. Its multifaceted applications—from drug design to material science—underscore its relevance in contemporary research. As the scientific community continues to explore its properties, this compound is poised to contribute significantly to advancements in life sciences and beyond.